Cas no 2310038-85-6 (2-methoxy-5-{3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzamide)

• Product Name: 2-methoxy-5-{3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzamide
• CAS No: 2310038-85-6
• MF: C₁₇H₂₁N₅O₄S
• MW: 391.44474196434
• CID: 5339740
• Update Time: 2025-10-12

2-methoxy-5-{3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-(((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)-2-methoxybenzamide
• 2-methoxy-5-[[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]sulfonyl]benzamide
• 2-methoxy-5-{3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzamide

• Inchi： 1S/C17H21N5O4S/c1-26-16-5-4-14(8-15(16)17(18)23)27(24,25)22-11-2-3-12(22)7-13(6-11)21-10-19-9-20-21/h4-5,8-13H,2-3,6-7H2,1H3,(H2,18,23)
• InChI Key： GCKWRKYCIGUMRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(N)=O)C=1)OC)(N1C2CC(CC1CC2)N1C=NC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 655
• XLogP3: 0.8
• Topological Polar Surface Area: 129

Additional information on 2-methoxy-5-{3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzamide

Comprehensive Analysis of 2-methoxy-5-{3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylsulfonyl}benzamide (CAS No. 2310038-85-6)

In the rapidly evolving field of medicinal chemistry, 2-methoxy-5-{3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylsulfonyl}benzamide (CAS No. 2310038-85-6) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its 1,2,4-triazole and 8-azabicyclo[3.2.1]octane moieties, represents a promising scaffold for drug discovery. Researchers are particularly interested in its sulfonyl benzamide backbone, which is known to confer bioactivity in various pharmacological contexts.

The molecular structure of CAS 2310038-85-6 combines a methoxy-substituted benzamide with a triazole-linked azabicyclo system, creating a hybrid molecule with potential multifunctional properties. Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine. The compound's azabicyclic component is particularly noteworthy, as such structures are frequently explored in neurological and metabolic disorder research.

From a synthetic chemistry perspective, 2-methoxy-5-{3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylsulfonyl}benzamide exemplifies modern strategies in heterocyclic compound design. Its triazole-azabicyclo junction offers steric complexity that could enhance target selectivity—a key consideration in reducing off-target effects in drug development. The sulfonamide bridge further contributes to its stability and bioavailability, addressing common challenges in small-molecule therapeutics.

In computational drug discovery, CAS 2310038-85-6 has been flagged in virtual screening databases due to its favorable ligand efficiency metrics. The methoxy benzamide segment is recognized for its role in hydrogen bonding interactions, while the azabicyclo[3.2.1]octane core provides rigidity that may improve binding affinity. These features make it a candidate for fragment-based drug design (FBDD) pipelines.

Current research trends emphasize the compound's potential in kinase inhibition, with particular interest in its ATP-competitive binding capabilities. The 1,2,4-triazole ring, a pharmacophore prevalent in anticancer and antiviral agents, suggests possible applications in oncology drug development. However, rigorous in vitro validation studies are still needed to confirm these hypotheses.

From a commercial standpoint, suppliers of 2-methoxy-5-{3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylsulfonyl}benzamide should note growing demand for high-purity research chemicals in academic and industrial labs. The compound's CAS registry number 2310038-85-6 serves as a critical identifier in chemical procurement systems, underscoring the importance of accurate batch documentation and analytical characterization.

Environmental and safety profiles of CAS 2310038-85-6 remain under investigation, with preliminary data suggesting standard handling protocols for sulfonamide-class compounds. Researchers are advised to consult material safety data sheets (MSDS) and implement appropriate laboratory containment measures when working with this substance.

Looking ahead, the scientific community anticipates expanded studies on structure-activity relationships (SAR) of this compound, particularly regarding modifications to its triazole substituents or bicyclic system. Such investigations could unlock new avenues in selective drug targeting, addressing unmet needs in personalized therapeutics.